Cas no 773130-21-5 ((2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid)

(2E)-3-(2-Fluoro-5-methylphenyl)prop-2-enoic acid is a fluorinated cinnamic acid derivative characterized by its α,β-unsaturated carboxylic acid structure and a 2-fluoro-5-methylphenyl substituent. This compound exhibits potential as a synthetic intermediate in pharmaceutical and agrochemical applications due to its reactive conjugated double bond and electron-withdrawing fluorine group, which can influence binding affinity and metabolic stability. The methyl group at the 5-position may enhance lipophilicity, while the fluorine atom can modulate electronic properties and bioisosteric interactions. Its well-defined stereochemistry (E-configuration) ensures consistency in downstream reactions. Suitable for cross-coupling, Michael additions, or as a precursor for heterocycle synthesis, it offers versatility in medicinal chemistry and material science research.

(2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid structure

773130-21-5 structure

Product Name:(2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid

CAS No:773130-21-5

MF:C₁₀H₉FO₂

MW:180.175666570663

CID:1786982

PubChem ID:17750801

Update Time:2025-06-07

(2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(2-Fluoro-5-methylphenyl)acrylic acid
- 2-Fluoro-5-methylcinnamic acid
- (2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid
- 2-Fluoro-5-methylcinnamicacid
- SCHEMBL5199333
- EN300-1453718
- AKOS015956659
- JS-4432
- EN300-1866097
- (E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid
- (E)-3-(2-FLUORO-5-METHYLPHENYL)ACRYLIC ACID
- 3-(2-fluoro-5-methylphenyl)prop-2-enoic acid
- SCHEMBL5199344
- CS-0455588
- MFCD06205468
- 773130-21-5
- MDL： MFCD06205468
- Inchi： 1S/C10H9FO2/c1-7-2-4-9(11)8(6-7)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
- InChI Key： GSGMKJZHPGZBNY-HWKANZROSA-N
- SMILES： FC1C=CC(C)=CC=1/C=C/C(=O)O

Computed Properties

Exact Mass: 180.05865769g/mol
Monoisotopic Mass: 180.05865769g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 37.3Å²

(2E)-3-(2-fluoro-5-methylphenyl)prop-2-enoic acid Pricemore >>

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Alichem	A015016020-250mg	2-Fluoro-5-methylcinnamic acid	773130-21-5	97%	250mg	$480.00	2023-09-01
Alichem	A015016020-500mg	2-Fluoro-5-methylcinnamic acid	773130-21-5	97%	500mg	$831.30	2023-09-01
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Apollo Scientific	PC302027-5g	2-Fluoro-5-methylcinnamic acid	773130-21-5	98%	5g	£279.00	2025-02-21
Enamine	EN300-1866097-0.05g	3-(2-fluoro-5-methylphenyl)prop-2-enoic acid	773130-21-5		0.05g	$348.0	2023-09-18
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